Cas no 2168172-60-7 (2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane)
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane
- 2168172-60-7
- 2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane
- EN300-1279557
-
- Inchi: 1S/C14H27NO/c1-10(2)11-13(5,6)9-16-14(15-11)7-12(3,4)8-14/h10-11,15H,7-9H2,1-6H3
- InChI Key: DZYIEVHMSUHIKO-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)C(C(C)C)NC21CC(C)(C)C2
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 21.3Ų
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279557-1.0g |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279557-50mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 50mg |
$1500.0 | 2023-10-01 | ||
| Enamine | EN300-1279557-100mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 100mg |
$1572.0 | 2023-10-01 | ||
| Enamine | EN300-1279557-250mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 250mg |
$1642.0 | 2023-10-01 | ||
| Enamine | EN300-1279557-500mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 500mg |
$1714.0 | 2023-10-01 | ||
| Enamine | EN300-1279557-1000mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 1000mg |
$1785.0 | 2023-10-01 | ||
| Enamine | EN300-1279557-2500mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 2500mg |
$3501.0 | 2023-10-01 | ||
| Enamine | EN300-1279557-5000mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 5000mg |
$5179.0 | 2023-10-01 | ||
| Enamine | EN300-1279557-10000mg |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168172-60-7 | 10000mg |
$7681.0 | 2023-10-01 |
2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane
Comprehensive Overview of 2,2,7,7-Tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2168172-60-7)
The compound 2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2168172-60-7) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and heteroatom-rich architecture make it a valuable scaffold for drug discovery and material science applications. The presence of both oxygen and nitrogen atoms within its ring system enhances its potential as a bioactive intermediate, particularly in the development of central nervous system (CNS) targeting agents and catalysts for asymmetric synthesis.
Recent advancements in spirocyclic chemistry have highlighted the importance of compounds like 2168172-60-7 due to their three-dimensional rigidity and steric hindrance, which are critical for modulating biological activity. Researchers are increasingly exploring its utility in fragment-based drug design (FBDD), where its compact yet complex structure can serve as a molecular building block for optimizing drug-like properties. Additionally, its lipophilic character and hydrogen-bond acceptor/donor capabilities align with current trends in blood-brain barrier (BBB) penetration studies, a hot topic in neurodegenerative disease research.
From a synthetic perspective, the 2,2,7,7-tetramethyl substitution pattern in this compound offers exceptional stereochemical control, making it a candidate for chiral auxiliaries or ligands in transition-metal catalysis. This aligns with the growing demand for sustainable chemistry solutions, as industries seek to minimize waste and improve atom economy. The compound’s propan-2-yl (isopropyl) group further contributes to its steric tuning, a feature often leveraged in enzyme inhibition studies.
In agrochemical applications, derivatives of 5-oxa-9-azaspiro[3.5]nonane have shown promise as plant growth regulators or pest control agents, reflecting broader interest in eco-friendly crop protection. The tetramethyl motif may enhance environmental stability, addressing concerns about persistence and bioaccumulation—key search terms in modern green chemistry discussions.
Analytical characterization of CAS 2168172-60-7 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its spiro junction and conformational preferences. These techniques are frequently searched by chemists investigating structural elucidation methods. The compound’s low melting point and solubility in organic solvents also make it practical for high-throughput screening (HTS) workflows.
As the scientific community prioritizes diversity-oriented synthesis (DOS), 2168172-60-7 stands out for its potential to generate structurally novel libraries. Its compatibility with click chemistry and photoredox catalysis further positions it at the forefront of innovative synthetic methodologies. With rising interest in AI-driven molecular design, this compound’s property space is likely to be explored in machine learning models predicting drug-likeness.
In conclusion, 2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro[3.5]nonane exemplifies the convergence of structural complexity and functional versatility. Its relevance to medicinal chemistry, catalysis, and sustainable agriculture ensures continued interest, while its CAS No. 2168172-60-7 serves as a pivotal identifier for researchers navigating chemical databases and patent literature.
2168172-60-7 (2,2,7,7-tetramethyl-8-(propan-2-yl)-5-oxa-9-azaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)